Cas no 54260-72-9 (13-Methylberberine chloride)

13-Methylberberine chloride is a synthetic derivative of berberine, characterized by the addition of a methyl group at the 13-position of the berberine core structure. This modification enhances its stability and bioavailability compared to its parent compound. The compound exhibits notable biological activity, particularly in modulating cellular pathways related to metabolism and inflammation. Its chloride salt form ensures improved solubility in aqueous solutions, facilitating its use in research and potential therapeutic applications. Studies suggest it may serve as a promising candidate for investigating metabolic disorders and oxidative stress-related conditions. The compound is typically supplied as a high-purity solid, suitable for biochemical and pharmacological studies.

13-Methylberberine chloride structure

Product Name:13-Methylberberine chloride

CAS No:54260-72-9

MF:C₂₁H₂₀ClNO₄

MW:385.8408

CID:384157

Update Time:2025-10-29

13-Methylberberine chloride Chemical and Physical Properties

Names and Identifiers

- Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10-dimethoxy-13-methyl-, chloride (1:1)
- 2,3-methylenedioxy-10,11-dimethoxy-13-methylprotoberberine chloride
- 13-Methylberberine
- 13-methylberberine chloride
- 13-Methylberberinium chlorid
- dehydrothalictricavine chloride
- 13-Methylberberinium chloride
- 2,3-Methylenedioxy-9,10-dimethoxy-13-methylprotoberberine chloride
- 13-Methylberberine (chloride)
- NSC299531
- 5,6-Dihydro-9,10-dimethoxy-13-methylbenzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium chloride
- 13-Methylberberine chloride
- Inchi： 1S/C21H20NO4.ClH/c1-12-14-4-5-17(23-2)21(24-3)16(14)10-22-7-6-13-8-18-19(26-11-25-18)9-15(13)20(12)22;/h4-5,8-10H,6-7,11H2,1-3H3;1H/q+1;/p-1
- InChI Key： MLEFNGNLISNJEQ-UHFFFAOYSA-M
- SMILES： [Cl-].O1C([H])([H])OC2=C1C([H])=C1C(=C2[H])C([H])([H])C([H])([H])[N+]2C([H])=C3C(=C(C([H])=C([H])C3=C(C([H])([H])[H])C=21)OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 385.10800
Monoisotopic Mass: 385.1080858 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 516
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.8
Molecular Weight: 385.8

Experimental Properties

Color/Form: Powder
Melting Point: 198-200 ºC
PSA: 40.80000
LogP: 0.40870

13-Methylberberine chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-125827-5mg	13-Methylberberine chloride	54260-72-9	99.16%	5mg	￥1085	2025-04-16
MedChemExpress	HY-125827-10mg	13-Methylberberine chloride	54260-72-9	99.16%	10mg	￥1600	2025-04-16
Chengdu Biopurify Phytochemicals Ltd	BP3676-10mg	13-Methylberberine	54260-72-9	98%	10mg	$196	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP3676-20mg	13-Methylberberine	54260-72-9	98%	20mg	$360	2023-09-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M35290-10mg	Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10-dimethoxy-13-methyl-, chloride (1:1)	54260-72-9		10mg	¥1498.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1189-1 mg	13-Methylberberine	54260-72-9	99.83%	1mg	￥1749.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1189-5 mg	13-Methylberberine	54260-72-9	99.83%	5mg	￥3568.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1189-10 mg	13-Methylberberine	54260-72-9	99.83%	10mg	￥5352.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1189-25 mg	13-Methylberberine	54260-72-9	99.83%	25mg	￥9634.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci20716-1mg	13-Methylberberine (chloride)	54260-72-9	98%	1mg	￥592.00	2023-09-09